Cas no 78703-54-5 (Methyl 1,5-dimethylpyrazole-4-carboxylate)

Methyl 1,5-dimethylpyrazole-4-carboxylate structure
78703-54-5 structure
Product Name:Methyl 1,5-dimethylpyrazole-4-carboxylate
CAS No:78703-54-5
MF:C7H10N2O2
MW:154.166501522064
CID:2138827
PubChem ID:12654286
Update Time:2024-03-01

Methyl 1,5-dimethylpyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,5-dimethylpyrazole-4-carboxylic acid methyl ester
    • methyl 1,5-dimethylpyrazole-4-carboxylate
    • SBB024748
    • STK351707
    • ST45127843
    • methyl 1,5-dimethyl-1H-pyrazole-4-carboxylate
    • Methyl 1,5-dimethylpyrazole-4-carboxylate
    • Inchi: 1S/C7H10N2O2/c1-5-6(7(10)11-3)4-8-9(5)2/h4H,1-3H3
    • InChI Key: IFTFDQGCTIBBPM-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=NN(C)C=1C)=O

Computed Properties

  • Exact Mass: 154.074227566g/mol
  • Monoisotopic Mass: 154.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1
  • XLogP3: 0.5
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